Cas no 2809470-43-5 (1,3-Dibromo-5-(2,2-difluoroethoxy)benzene)

• Product Name: 1,3-Dibromo-5-(2,2-difluoroethoxy)benzene
• CAS No: 2809470-43-5
• MF: C₈H₆Br₂F₂O
• MW: 315.93744802475
• CID: 6795893
• PubChem ID: 155289432
• Update Time: 2025-06-14

1,3-Dibromo-5-(2,2-difluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-(2,2-difluoro-ethoxy)-benzene
• 2809470-43-5
• MFCD32878062
• A1-33200
• 1,3-dibromo-5-(2,2-difluoroethoxy)benzene
• 1,3-Dibromo-5-(2,2-difluoroethoxy)benzene

• Inchi： 1S/C8H6Br2F2O/c9-5-1-6(10)3-7(2-5)13-4-8(11)12/h1-3,8H,4H2
• InChI Key： WJZGEFZYLXRDAJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OCC(F)F)Br

Computed Properties

• Exact Mass: 315.87330g/mol
• Monoisotopic Mass: 313.87535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,3-Dibromo-5-(2,2-difluoroethoxy)benzene

Comprehensive Introduction to 1,3-Dibromo-5-(2,2-difluoroethoxy)benzene (CAS No. 2809470-43-5)

1,3-Dibromo-5-(2,2-difluoroethoxy)benzene (CAS No. 2809470-43-5) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound's molecular structure features a benzene ring substituted with two bromine atoms at the 1 and 3 positions and a 2,2-difluoroethoxy group at the 5 position. This combination of halogens and fluorine-containing substituents makes it a versatile intermediate in organic synthesis.

One of the key reasons for the growing interest in 1,3-Dibromo-5-(2,2-difluoroethoxy)benzene is its role in the development of novel fluorinated compounds. Fluorine incorporation is a hot topic in drug discovery, as it can enhance metabolic stability, bioavailability, and binding affinity. Researchers are actively exploring this compound's potential in creating next-generation pharmaceuticals, particularly in areas such as CNS drugs and anti-inflammatory agents.

From an industrial perspective, 2809470-43-5 serves as a valuable building block for specialty chemicals. Its unique structure allows for further functionalization, making it useful in creating advanced materials with specific electronic or optical properties. Recent studies have investigated its application in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where precise control of molecular architecture is crucial.

The synthesis of 1,3-Dibromo-5-(2,2-difluoroethoxy)benzene typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern green chemistry approaches are being applied to optimize its production, addressing environmental concerns and improving sustainability - a major focus in current chemical research.

Analytical characterization of this compound presents interesting challenges due to the presence of both bromine and fluorine atoms. Advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry are essential for quality control. These analytical aspects are particularly relevant to researchers searching for "how to analyze fluorinated benzene derivatives" or "characterization of halogenated aromatics".

In the context of intellectual property, CAS 2809470-43-5 has been mentioned in several patent applications related to electronic materials and pharmaceutical intermediates. This highlights its commercial potential and the importance of proper compound identification in research and development. Companies working with this material must pay close attention to regulatory compliance and proper documentation.

The stability and storage requirements of 1,3-Dibromo-5-(2,2-difluoroethoxy)benzene are frequently searched topics among laboratory professionals. While not classified as highly hazardous, proper handling procedures should be followed, including storage in cool, dry conditions away from strong oxidizers. These practical considerations are crucial for researchers looking up "best practices for handling brominated aromatics".

Looking forward, the demand for 2809470-43-5 is expected to grow as its applications expand. The compound represents an excellent example of how halogenated fluorochemicals are enabling advances across multiple scientific disciplines. Its development reflects broader trends in precision chemistry and molecular design, where specific atomic substitutions can dramatically alter material properties.

For researchers interested in exploring this compound further, recent literature has focused on its use in cross-coupling reactions and as a precursor for more complex fluorinated systems. These studies often appear in searches for "palladium-catalyzed reactions with brominated aromatics" or "synthetic routes to difluoroethoxy compounds", indicating the compound's relevance to cutting-edge organic chemistry methodologies.